2-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[(4-amino-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C18H19N5OS/c1-2-13-8-10-15(11-9-13)20-16(24)12-25-18-22-21-17(23(18)19)14-6-4-3-5-7-14/h3-11H,2,12,19H2,1H3,(H,20,24)
• InChI Key: ZFBZWVIHCOHQDX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=CC=C3
• Molecular Formula: C18H19N5OS
• Molecular Weight: 353.4 g/mol

Description

2-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethylphenyl)acetamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in biochemical and physiological research.

Scientific Research Applications

Antitumor Activity

Compounds derived from the structure of 2-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethylphenyl)acetamide have been investigated for their potential antitumor activity. A study by Yurttaş, Tay, and Demirayak (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives with different heterocyclic ring systems, including structures similar to the specified compound, and evaluated their antitumor effects against human tumor cell lines. They found that certain derivatives exhibited considerable anticancer activity against some cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial Activities

The synthesis of triazole derivatives, closely related to the specified compound, and their antimicrobial properties have been a subject of research. Altıntop et al. (2011) synthesized new triazole derivatives and investigated their effectiveness against various Candida species and pathogenic bacteria. They found that some derivatives showed potent antimicrobial activities (Altıntop et al., 2011).

Enzyme Inhibition

Research by Riaz et al. (2020) involved synthesizing N-aryl derivatives of 2-(4-ethyl-5-(3-chlorophenyl)-4H-1,2,4-triazol-3-ylthio)acetamide and evaluating their inhibitory potential against enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). This research indicates the potential application of similar compounds in the modulation of enzyme activities (Riaz et al., 2020).

Synthesis of Novel Compounds

Studies also focus on synthesizing new compounds using structures related to 2-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethylphenyl)acetamide. For instance, Mabkhot et al. (2017) synthesized novel thiophene-containing compounds with potential antibacterial and antifungal properties, highlighting the versatility of such compounds in creating new biologically active substances (Mabkhot et al., 2017).